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Compound of Interest

Compound Name: rac Histidine-13C6,15N3

Cat. No.: B1151915

Get Quote

Executive Summary
In the precise world of quantitative mass spectrometry (LC-MS/MS), matrix effects and

ionization suppression are the silent killers of data integrity. The use of a Stable Isotope-

Labeled Internal Standard (SIL-IS) is not merely a recommendation; it is a kinetic necessity for

validating bioanalytical methods.

This guide provides an exhaustive technical analysis of L-Histidine-

C

,

N

, a "heavy" analog of the essential amino acid Histidine. By replacing all carbon atoms with
Carbon-13 and all nitrogen atoms with Nitrogen-15, this standard achieves a mass shift of +9
Daltons, ensuring zero isotopic overlap (cross-talk) with the natural analyte while maintaining
identical chromatographic behavior.

Part 1: The Physics of Mass
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Stoichiometric & Isotopic Precision
To utilize this standard effectively, one must distinguish between average molecular weight

(used for weighing) and monoisotopic mass (used for MS detection).

Natural L-Histidine (

):

Monoisotopic Mass: 155.0695 Da

Protonated Ion

: 156.0768 m/z

Labeled L-Histidine (

):

Isotopic Enrichment: >98% atom purity for both

C and

N.[1][2]

Mass Shift Calculation:

:

Da

:

Da

Total Shift: +9.0112 Da

Table 1: Physicochemical Constants[3]
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Property Natural L-Histidine

Labeled Histidine (

C

,

N

)

Note

Formula Full backbone labeling

Monoisotopic Mass 155.0695 Da 164.0807 Da
Used for MS method

setup

Precursor Ion 156.0768 m/z 165.0880 m/z
The Q1 Quadrupole

setting

Average MW (Free

Base)
155.15 g/mol 164.15 g/mol Theoretical average

Salt Form MW (HCl

H

O)

209.63 g/mol 218.63 g/mol
CRITICAL: Use for

weighing

Expert Insight: Most commercial standards are supplied as the Hydrochloride Monohydrate salt

(

). You must account for the mass of the salt and water when calculating the

concentration of the free base. Correction Factor (Salt to Free Base):

Visualization: The Isotopic Shift
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The following diagram illustrates the atomic substitution and the resulting mass shift, ensuring

the "heavy" peak does not interfere with the "light" (natural) peak.

Natural Histidine (Light)

Labeled Histidine (Heavy)

6 x Carbon-12
(12.00 Da) Total Mass: ~155 Da

3 x Nitrogen-14
(14.00 Da)

Total Mass: ~164 Da
(+9 Da Shift)

  Isotopic Substitution  

6 x Carbon-13
(13.003 Da)

3 x Nitrogen-15
(15.000 Da)

Click to download full resolution via product page

Figure 1: Comparison of atomic composition between natural and heavy Histidine, resulting in

a +9 Dalton mass shift.

Part 2: Analytical Utility & MRM Transitions
In LC-MS/MS (Triple Quadrupole), we utilize Multiple Reaction Monitoring (MRM).[4] The SIL-

IS must co-elute with the analyte to experience the exact same matrix

suppression/enhancement at the electrospray source.

The Fragmentation Logic
Histidine typically fragments by losing the carboxyl group (as formic acid/CO + H2O) to form a

histamine-like iminium ion.

Natural Transition:
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(Loss of 46 Da:

)

Labeled Transition:

Why 118? The fragment retains the imidazole ring and the ethyl chain.

Retained Heavy Atoms: 5 Carbons (

) and 3 Nitrogens (

).

Mass Shift in Fragment:

Da.

.

Table 2: Optimized MRM Parameters
Compound Precursor (Q1) Product (Q3)

Collision
Energy (eV)

Dwell Time
(ms)

Histidine

(Endogenous)
156.1 110.1 15 - 20 50

Histidine-

C

,

N

(IS)

165.1 118.1 15 - 20 50

Part 3: Experimental Protocol
Reagents & Equipment

Standard: L-Histidine-
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C

,

N

HCl hydrate (e.g., from Cambridge Isotope Labs or Sigma-Aldrich).

Solvent: LC-MS Grade Water, 0.1% Formic Acid.

Balance: Analytical balance readable to 0.01 mg.

Step-by-Step Preparation Workflow
This protocol assumes the use of the HCl salt form (MW ~218.63).

Step 1: Primary Stock Solution (1 mg/mL Free Base Equivalent)

Calculate the target mass. To get 10 mL of 1 mg/mL (free base), you need 10 mg of

Histidine.

Apply Salt Correction:

.

Weigh 13.32 mg of the labeled salt into a glass vial.

Dissolve in 10.0 mL of 0.1% Formic Acid in Water. (Acid helps stability and solubility).

Vortex for 60 seconds.

Storage: Aliquot into 1 mL cryovials and store at -20°C (Stable for 12 months).

Step 2: Working Internal Standard (WIS)

Thaw a Primary Stock aliquot.

Dilute 1:100 or 1:1000 with Water/Acetonitrile (50:50) to reach a concentration of 1 - 10

µg/mL.
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Note: The WIS concentration should yield a peak area similar to the mid-point of your

calibration curve (e.g.,

-

counts).

Step 3: Sample Processing (Protein Precipitation)

Aliquot 50 µL of biological sample (Plasma/Serum).

Add 10 µL of WIS directly to the sample. Vortex immediately. (This ensures the IS binds to

the matrix exactly like the analyte).

Add 200 µL of ice-cold Acetonitrile (precipitating agent).

Centrifuge at 10,000 x g for 10 minutes.

Inject supernatant onto LC-MS.

Workflow Diagram
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Weigh Labeled Salt
(Correction Factor ~1.33x)

Primary Stock Solution
(1 mg/mL in 0.1% FA)

Working Internal Standard
(10 µg/mL)

Dilution

SPIKE IS INTO SAMPLE
(Critical Normalization Step)

Biological Sample
(50 µL)

Protein Precipitation
(Acetonitrile)

Centrifuge & Inject Supernatant

Click to download full resolution via product page

Figure 2: Critical workflow for Internal Standard addition. The IS must be added BEFORE

extraction/precipitation to correct for recovery losses.

Part 4: Quality Control & Troubleshooting
Isotopic Interference (Cross-talk)
Even with a +9 Da shift, you must validate purity.

Blank Check: Inject the WIS alone. Monitor the Natural Histidine transition (156->110).
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Acceptance Criteria: Signal in the natural channel must be < 20% of the LLOQ (Lower

Limit of Quantification).

Reverse Check: Inject a high concentration of Natural Histidine. Monitor the Labeled

transition (165->118).

Acceptance Criteria: Signal in the IS channel must be < 5% of the WIS response.

Retention Time Drift
The Deuterium effect (using Hydrogen isotopes) can cause retention time shifts. However,

Carbon-13 and Nitrogen-15 are non-exchangeable and have negligible isotope effects on

chromatography.

The Labeled Histidine should elute at the exact same retention time (+/- 0.05 min) as the

natural analyte. If they separate, check your column chemistry or gradient slope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Histidine | Sigma-Aldrich [sigmaaldrich.com]

2. L -Histidine-13C6 13C 97atom , 98 CP 201740-88-7 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.invivochem.com/product/V82105
https://www.nist.gov/pml/atomic-weights-and-isotopic-compositions-relative-atomic-masses
https://pubchem.ncbi.nlm.nih.gov/compound/175670880
https://www.agilent.com/
https://www.benchchem.com/product/b1151915?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/TW/zh/search/histidine?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=histidine&type=product_name
https://www.sigmaaldrich.com/US/en/product/aldrich/722871
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. L-Histidine-13C6,15N3 hydrochloride hydrate (H-His-OH-13C6,15N3 (hydrochloride
hydrate)) | Endogenous Metabolite | 202468-43-7 | Invivochem [invivochem.com]

4. eurl-pesticides.eu [eurl-pesticides.eu]

To cite this document: BenchChem. [The Definitive Technical Guide to Histidine- C , N
Internal Standards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151915/docs#the-definitive-technical-guide-to-
histidine-c-n-internal-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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